Cas no 1805250-00-3 (Ethyl 3-bromo-5-(difluoromethyl)-2-nitropyridine-6-carboxylate)

• Product Name: Ethyl 3-bromo-5-(difluoromethyl)-2-nitropyridine-6-carboxylate
• CAS No: 1805250-00-3
• MF: C₉H₇BrF₂N₂O₄
• MW: 325.063688516617
• CID: 4865079
• Update Time: 2025-10-27

Ethyl 3-bromo-5-(difluoromethyl)-2-nitropyridine-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-bromo-5-(difluoromethyl)-2-nitropyridine-6-carboxylate

• Inchi： 1S/C9H7BrF2N2O4/c1-2-18-9(15)6-4(7(11)12)3-5(10)8(13-6)14(16)17/h3,7H,2H2,1H3
• InChI Key： UCXJZVWHICPBFV-UHFFFAOYSA-N
• SMILES： BrC1=C([N+](=O)[O-])N=C(C(=O)OCC)C(C(F)F)=C1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 326
• XLogP3: 2.9
• Topological Polar Surface Area: 85

Additional information on Ethyl 3-bromo-5-(difluoromethyl)-2-nitropyridine-6-carboxylate

Ethyl 3-bromo-5-(difluoromethyl)-2-nitropyridine-6-carboxylate: A Comprehensive Overview

The compound Ethyl 3-bromo-5-(difluoromethyl)-2-nitropyridine-6-carboxylate, identified by the CAS number 1805250-00-3, is a highly specialized organic molecule with significant applications in various fields of chemistry and materials science. This compound is characterized by its complex structure, which includes a pyridine ring substituted with multiple functional groups, including a bromine atom, a difluoromethyl group, and a nitro group. The ethyl ester functionality further enhances its versatility in chemical reactions and applications.

Recent studies have highlighted the potential of this compound in the development of advanced materials, particularly in the realm of optoelectronics. The presence of the nitro group and the bromine atom contributes to its unique electronic properties, making it a promising candidate for use in light-emitting diodes (LEDs) and other semiconductor devices. Researchers have also explored its role as a precursor in the synthesis of novel polymers and high-performance composites, leveraging its ability to undergo various polymerization reactions under controlled conditions.

The synthesis of Ethyl 3-bromo-5-(difluoromethyl)-2-nitropyridine-6-carboxylate involves a multi-step process that requires precise control over reaction conditions to ensure high yields and purity. The starting material is typically derived from pyridine derivatives, which are subjected to a series of substitution and oxidation reactions to introduce the desired functional groups. The introduction of the difluoromethyl group is particularly challenging and often involves the use of specialized reagents and catalysts to achieve optimal results.

In terms of applications, this compound has shown remarkable potential in the field of medicinal chemistry. Its unique structure allows for interactions with various biological targets, making it a valuable tool in drug discovery efforts. Recent research has focused on its ability to inhibit specific enzymes involved in disease pathways, such as kinases and proteases. These findings have opened new avenues for the development of targeted therapies with improved efficacy and reduced side effects.

Moreover, the compound's stability under various environmental conditions has made it an attractive option for use in agricultural applications. Its resistance to photodegradation and thermal decomposition makes it suitable for use as a stabilizer or additive in formulations designed to protect crops from environmental stressors. This has led to increased interest from the agrochemical industry, which is exploring its potential as a component in next-generation pesticides and herbicides.

The latest advancements in computational chemistry have also provided new insights into the properties of Ethyl 3-bromo-5-(difluoromethyl)-2-nitropyridine-6-carboxylate. By employing advanced molecular modeling techniques, researchers have been able to predict its behavior under different chemical environments with unprecedented accuracy. These computational studies have not only enhanced our understanding of the compound's reactivity but also guided the design of more efficient synthetic routes and application strategies.

In conclusion, Ethyl 3-bromo-5-(difluoromethyl)-2-nitropyridine-6-carboxylate (CAS No. 1805250-00-3) stands out as a versatile and multifaceted compound with immense potential across diverse scientific disciplines. Its unique chemical structure, combined with recent breakthroughs in synthesis and application techniques, positions it as a key player in advancing modern chemistry and materials science.